2-(p-Nitrophenoxy)-myristic acid

• Molecular Formula: C20H31NO5
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 2-(4-nitrophenoxy)tetradecanoic acid
• InChI: InChI=1S/C20H31NO5/c1-2-3-4-5-6-7-8-9-10-11-12-19(20(22)23)26-18-15-13-17(14-16-18)21(24)25/h13-16,19H,2-12H2,1H3,(H,22,23)
• InChI Key: KSRPGHOVQWPNOL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC(C(=O)O)OC1=CC=C(C=C1)[N+](=O)[O-]

Description

2-(p-Nitrophenoxy)-myristic acid is a useful research compound. Its molecular formula is C20H31NO5 and its molecular weight is 365.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 980 g of 2-(p-nitrophenoxy)-myristic acid ethyl ester (synthesized analogously to the 2-(m-nitrophenoxy)-myristic acid ethyl ester of Preparation 1), 375 ml of 10N sodium hydroxide, and 1500 ml of ethanol is stirred for 1 h at room temperature and next acidified with 5000 ml of 1N hydrochloric acid. The resulting precipitate is filtered off, rinsed with water until neutral, and dried. The product (845 g) was recrystallized from n-hexane.